2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C22H23ClN6O4/c1-14(30)27-9-11-28(12-10-27)17-7-8-24-20-19(17)21(32)29(22(33)26(20)2)13-18(31)25-16-5-3-15(23)4-6-16/h3-8H,9-13H2,1-2H3,(H,25,31)
• InChI Key: RSRZNAACYUCHMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C3C(=NC=C2)N(C(=O)N(C3=O)CC(=O)NC4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H23ClN6O4
• Molecular Weight: 470.9 g/mol

Description

2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C22H23ClN6O4 and its molecular weight is 470.91. The purity is usually 95%.
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Scientific Research Applications

Dual Regulator of Cytokines

A study by Fukuda et al. (2000) discusses a pyrimidylpiperazine derivative that acts as a dual cytokine regulator, inhibiting tumor necrosis factor (TNF)-alpha and augmenting interleukin-10 release. This compound demonstrated protective effects against lipopolysaccharide-induced death in mice, suggesting potential therapeutic applications in treating septic shock, rheumatoid arthritis, and Crohn's diseases (Fukuda et al., 2000).

Radioligand for PET Imaging

Dollé et al. (2008) reported the radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET, derived from a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides. This highlights its application in in vivo imaging and the study of neurological diseases (Dollé et al., 2008).

Histamine H4 Receptor Ligands

Research by Altenbach et al. (2008) on a series of 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R) explores the compound's potential in treating inflammation and pain, indicating its pharmacological significance (Altenbach et al., 2008).

Immunoregulation by Pyrimidylpiperazine

A study by Haddad et al. (2001) on pyrimidylpiperazine (Y‐40138) shows its role in immunoregulation by affecting cytokine production and NF‐κB targeting in alveolar epithelial cells, offering insights into its potential for treating inflammatory conditions (Haddad et al., 2001).

Insecticidal Activity

Samaritoni et al. (2003) discuss the synthesis and insecticidal activity of dihydropiperazine neonicotinoid compounds, suggesting the use of similar structural compounds in agricultural applications to protect crops from pests (Samaritoni et al., 2003).